2,4-cis-Asimicinone
2,4-cis-Asimicinone
Brand Name:
Vulcanchem
CAS No.:
123012-00-0
VCID:
VC0039568
InChI:
InChI=1S/C37H66O7/c1-3-4-5-6-7-11-14-17-20-31(39)33-22-24-35(43-33)36-25-23-34(44-36)32(40)21-18-15-12-9-8-10-13-16-19-30-27-29(26-28(2)38)37(41)42-30/h29-36,39-40H,3-27H2,1-2H3/t29-,30-,31+,32-,33-,34?,35-,36-/m1/s1
SMILES:
CCCCCCCCCCC(C1CCC(O1)C2CCC(O2)C(CCCCCCCCCCC3CC(C(=O)O3)CC(=O)C)O)O
Molecular Formula:
C37H66O7
Molecular Weight:
622.9 g/mol
2,4-cis-Asimicinone
CAS No.: 123012-00-0
Main Products
VCID: VC0039568
Molecular Formula: C37H66O7
Molecular Weight: 622.9 g/mol
| CAS No. | 123012-00-0 |
|---|---|
| Product Name | 2,4-cis-Asimicinone |
| Molecular Formula | C37H66O7 |
| Molecular Weight | 622.9 g/mol |
| IUPAC Name | (3S,5R)-5-[(11R)-11-hydroxy-11-[(5R)-5-[(2R,5R)-5-[(1S)-1-hydroxyundecyl]oxolan-2-yl]oxolan-2-yl]undecyl]-3-(2-oxopropyl)oxolan-2-one |
| Standard InChI | InChI=1S/C37H66O7/c1-3-4-5-6-7-11-14-17-20-31(39)33-22-24-35(43-33)36-25-23-34(44-36)32(40)21-18-15-12-9-8-10-13-16-19-30-27-29(26-28(2)38)37(41)42-30/h29-36,39-40H,3-27H2,1-2H3/t29-,30-,31+,32-,33-,34?,35-,36-/m1/s1 |
| Standard InChIKey | KGGVWMAPBXIMEM-WPNKHTOASA-N |
| Isomeric SMILES | CCCCCCCCCC[C@@H]([C@H]1CC[C@@H](O1)[C@H]2CCC(O2)[C@@H](CCCCCCCCCC[C@@H]3C[C@H](C(=O)O3)CC(=O)C)O)O |
| SMILES | CCCCCCCCCCC(C1CCC(O1)C2CCC(O2)C(CCCCCCCCCCC3CC(C(=O)O3)CC(=O)C)O)O |
| Canonical SMILES | CCCCCCCCCCC(C1CCC(O1)C2CCC(O2)C(CCCCCCCCCCC3CC(C(=O)O3)CC(=O)C)O)O |
| Synonyms | 2,4-cis-asimicinone 2,4-trans-asimicinone asimicinone bullatacinone |
| PubChem Compound | 159566 |
| Last Modified | Nov 11 2021 |
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